Cas no 59291-73-5 (4,5-Isothiazoledicarboxylic acid, 3-(4-methoxyphenyl)-, dimethyl ester)

4,5-Isothiazoledicarboxylic acid, 3-(4-methoxyphenyl)-, dimethyl ester structure
59291-73-5 structure
Product Name:4,5-Isothiazoledicarboxylic acid, 3-(4-methoxyphenyl)-, dimethyl ester
CAS No:59291-73-5
MF:C14H13NO5S
MW:307.321722745895
CID:339184
PubChem ID:12601459
Update Time:2025-04-19

4,5-Isothiazoledicarboxylic acid, 3-(4-methoxyphenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4,5-Isothiazoledicarboxylic acid, 3-(4-methoxyphenyl)-, dimethyl ester
    • dimethyl 3-(4-methoxyphenyl)-1,2-thiazole-4,5-dicarboxylate
    • DTXSID40504017
    • 59291-73-5
    • Inchi: 1S/C14H13NO5S/c1-18-9-6-4-8(5-7-9)11-10(13(16)19-2)12(21-15-11)14(17)20-3/h4-7H,1-3H3
    • InChI Key: STFZINDIQPHGQK-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C(=O)OC)C(C2C=CC(=CC=2)OC)=N1

Computed Properties

  • Exact Mass: 307.05149
  • Monoisotopic Mass: 307.05144369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 74.72
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